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Compound of Interest

Compound Name: Ethyl 3-chloropropionate

cat. No.: B146911

An In-depth Technical Guide to Ethyl 3-chloropropionate (CAS 623-71-2)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl 3-chloropropionate (CAS No. 623-71-2) is a versatile bifunctional molecule widely
utilized as a key intermediate in organic synthesis. Possessing both an electrophilic carbon
center susceptible to nucleophilic attack and an ester moiety, it serves as a crucial building
block for a diverse range of compounds. Its primary applications lie in the synthesis of
pharmaceuticals, agrochemicals, and specialty polymers. Notably, it is a common precursor for
the synthesis of B-alanine derivatives, which have shown potential antimicrobial activity, and y-
butyrolactones, a structural motif present in numerous biologically active molecules. This
document provides a comprehensive overview of its chemical properties, safety information,
and a detailed experimental protocol for a representative nucleophilic substitution reaction.

Chemical and Physical Properties

The fundamental properties of Ethyl 3-chloropropionate are summarized below.
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Property Value Source(s)
Molecular Formula CsHoCIO2 [1]
Molecular Weight 136.58 g/mol [1]
IUPAC Name ethyl 3-chloropropanoate [1]

Ethyl B-chloropropionate, 3-

Synonyms Chloropropionic acid ethyl [1]
ester
Appearance Colorless to pale yellow liquid -
Boiling Point 162-163 °C (lit.) -
Density 1.003 g/mL at 25 °C (lit.) -
Refractive Index n20/D 1.425 (lit.) -
Flash Point 49.5 °C (121.1 °F) -
SMILES CCOC(=0)CccCl [1]
InChiKey ZCLGVXACCAZJIOX- o

UHFFFAOYSA-N

Safety Information

Ethyl 3-chloropropionate is classified as a flammable liquid and an irritant. Appropriate safety
precautions must be observed during handling and storage.
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Hazard Information

Details

Source(s)

GHS Pictograms

Flame, Exclamation Mark

Signal Word

Warning

Hazard Statements

H226 (Flammable liquid and
vapor), H315 (Causes skin
irritation), H319 (Causes

serious eye irritation)

Precautionary Statements

P210, P233, P240, P280,
P303+P361+P3583,
P305+P351+P338

Personal Protective Equipment

Eyeshields, Gloves, Respirator

with appropriate filter

Storage

Store below +30°C in a well-

ventilated place. Keep cool.

Applications in Synthesis

Ethyl 3-chloropropionate is a valuable starting material due to its reactive chloropropyl group,

which is readily displaced by a wide range of nucleophiles.[2] This reactivity allows for the

introduction of diverse functionalities, making it a staple in medicinal chemistry and materials

science.

Key synthetic applications include:

» Alkylation Reactions: The chlorine atom serves as a good leaving group in S_N2 reactions,

enabling the formation of new carbon-carbon and carbon-heteroatom bonds.

o Synthesis of -Amino Acids: It is a key precursor to 3-alanine and its derivatives. For

example, reaction with ammonia yields ethyl 3-aminopropanoate (3-alanine ethyl ester), a

non-natural amino acid used in peptide synthesis and as an intermediate for angiotensin-

converting enzyme (ACE) inhibitors like enalapril and cilazapril.[3]
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o Preparation of Heterocycles: It is used in the multi-step synthesis of various heterocyclic
compounds which are core structures in many pharmaceutical agents.

e Agrochemicals: It serves as a starting material for the production of certain pesticides and
herbicides.[2]

Experimental Protocols

The following section details a representative experimental procedure for the synthesis of Ethyl
3-aminopropanoate (B-Alanine ethyl ester) from Ethyl 3-chloropropionate via nucleophilic
substitution. This reaction highlights the primary reactivity of the substrate.

Synthesis of Ethyl 3-aminopropanoate via Ammonolysis

Objective: To synthesize Ethyl 3-aminopropanoate by the nucleophilic substitution of the
chloride in Ethyl 3-chloropropionate using ammonia.

Reaction Scheme:
CI-CH2CH2-COOEt + 2 NHs (excess) — H2N-CH2CH2-COOEt + NHaCl

Materials and Equipment:

Ethyl 3-chloropropionate (1.0 eq)

o Concentrated solution of ammonia in ethanol (large excess, e.g., 10-20 eq)
e High-pressure sealed reaction tube or autoclave

o Heating mantle with magnetic stirrer

» Rotary evaporator

o Standard glassware for filtration and extraction

o Diethyl ether

e Anhydrous sodium sulfate
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e Deionized water
Procedure:
o Reaction Setup: In a high-pressure reaction tube, add Ethyl 3-chloropropionate.

o Addition of Reagent: Cool the tube in an ice bath and add a concentrated solution of
ammonia in ethanol in large excess. The use of ethanol as a solvent is crucial to ensure
miscibility of the reactants.[4]

o Reaction Conditions: Securely seal the reaction tube. Heat the mixture to approximately
100°C with vigorous stirring. The reaction is performed under pressure in a sealed tube to
prevent the volatile ammonia from escaping.[4][5] Maintain the temperature for 12-24 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete, cool the tube to room temperature and then carefully
vent to release any excess pressure.

¢ Isolation of Product:

Transfer the reaction mixture to a round-bottom flask.

o

o Remove the excess ammonia and ethanol under reduced pressure using a rotary
evaporator.

o The resulting residue will contain the desired product, ethyl 3-aminopropanoate, and the
by-product, ammonium chloride.

o Add deionized water to the residue to dissolve the ammonium chloride.

o Extract the aqueous solution multiple times with diethyl ether to isolate the ethyl 3-
aminopropanoate.

o Combine the organic extracts and dry over anhydrous sodium sulfate.
 Purification:

o Filter off the drying agent.
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o Concentrate the filtrate using a rotary evaporator to yield the crude ethyl 3-
aminopropanoate.

o Further purification can be achieved by vacuum distillation to obtain the pure product.

Visualizations

Experimental Workflow for the Synthesis of Ethyl 3-
aminopropanoate
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Ethyl 3-aminopropanoate.
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Conclusion

Ethyl 3-chloropropionate is a fundamental building block in modern organic synthesis,
offering a reliable pathway to a variety of functionalized molecules. Its well-understood
reactivity, particularly in nucleophilic substitution reactions, makes it an asset in the
development of pharmaceuticals and other high-value chemicals. Proper handling and
adherence to safety protocols are essential due to its flammability and irritant nature. The
provided experimental protocol serves as a practical example of its utility in synthesizing
valuable amine intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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